2-Propenamide, 2-cyano-3-[3-ethoxy-4-hydroxy-5-[(phenylthio)methyl]phenyl]-
2-Propenamide, 2-cyano-3-[3-ethoxy-4-hydroxy-5-[(phenylthio)methyl]phenyl]-
2-Cyano-3-(3-ethoxy-4-hydroxy-5-((phenylthio)methyl)phenyl)-2-propenamide is a benzenoid aromatic compound.
ST 638 is a tyrosine kinase inhibitor that inhibits phospholipase D activity in human neutrophils at a site between the receptor and phospholipase. (NCI)
ST 638 is a tyrosine kinase inhibitor that inhibits phospholipase D activity in human neutrophils at a site between the receptor and phospholipase. (NCI)
Brand Name:
Vulcanchem
CAS No.:
107761-24-0
VCID:
VC20805486
InChI:
InChI=1S/C19H18N2O3S/c1-2-24-17-10-13(8-14(11-20)19(21)23)9-15(18(17)22)12-25-16-6-4-3-5-7-16/h3-10,22H,2,12H2,1H3,(H2,21,23)/b14-8+
SMILES:
CCOC1=CC(=CC(=C1O)CSC2=CC=CC=C2)C=C(C#N)C(=O)N
Molecular Formula:
C19H18N2O3S
Molecular Weight:
354.4 g/mol
2-Propenamide, 2-cyano-3-[3-ethoxy-4-hydroxy-5-[(phenylthio)methyl]phenyl]-
CAS No.: 107761-24-0
Cat. No.: VC20805486
Molecular Formula: C19H18N2O3S
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
![2-Propenamide, 2-cyano-3-[3-ethoxy-4-hydroxy-5-[(phenylthio)methyl]phenyl]- - 107761-24-0](/images/no_structure.jpg)
Specification
| Description | 2-Cyano-3-(3-ethoxy-4-hydroxy-5-((phenylthio)methyl)phenyl)-2-propenamide is a benzenoid aromatic compound. ST 638 is a tyrosine kinase inhibitor that inhibits phospholipase D activity in human neutrophils at a site between the receptor and phospholipase. (NCI) |
|---|---|
| CAS No. | 107761-24-0 |
| Molecular Formula | C19H18N2O3S |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | (E)-2-cyano-3-[3-ethoxy-4-hydroxy-5-(phenylsulfanylmethyl)phenyl]prop-2-enamide |
| Standard InChI | InChI=1S/C19H18N2O3S/c1-2-24-17-10-13(8-14(11-20)19(21)23)9-15(18(17)22)12-25-16-6-4-3-5-7-16/h3-10,22H,2,12H2,1H3,(H2,21,23)/b14-8+ |
| Standard InChI Key | YKLMGKWXBLSKPK-RIYZIHGNSA-N |
| Isomeric SMILES | CCOC1=CC(=CC(=C1O)CSC2=CC=CC=C2)/C=C(\C#N)/C(=O)N |
| SMILES | CCOC1=CC(=CC(=C1O)CSC2=CC=CC=C2)C=C(C#N)C(=O)N |
| Canonical SMILES | CCOC1=CC(=CC(=C1O)CSC2=CC=CC=C2)C=C(C#N)C(=O)N |
| Appearance | Assay:≥98%A crystalline solid |
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